Cas no 114684-92-3 (6-[2-(Dimethylamino)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione)

• Product Name: 6-[2-(Dimethylamino)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• CAS No: 114684-92-3
• MF: C₈H₁₀N₄O₄
• MW: 226.18940114975
• CID: 2200478
• PubChem ID: 3403552
• Update Time: 2025-04-21

6-[2-(Dimethylamino)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(dimethylamino)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione
• 6-[2-(dimethylamino)ethenyl]-5-nitropyrimidine-2,4-diol
• 5-nitro-6-(2-dimethylaminovinyl)uracil
• Z277468390
• (E)-6-(2-(dimethylamino)vinyl)-5-nityopyrimidine-2,4-diol
• SY122409
• 114684-92-3
• AKOS034025695
• EU-0034607
• 6-[(1E)-2-(dimethylamino)ethenyl]-5-nitro-1,2,3,4-tetrahydropyrimidine-2,4-dione
• MFCD21607947
• DS-012597
• 6-[2-(Dimethylamino)ethenyl]-5-nitro-1H-pyrimidine-2,4-dione

• Inchi： 1S/C8H10N4O4/c1-11(2)4-3-5-6(12(15)16)7(13)10-8(14)9-5/h3-4H,1-2H3,(H2,9,10,13,14)
• InChI Key： YLWAFVBXTFWGLP-UHFFFAOYSA-N
• SMILES： O=C1C(=C(C=CN(C)C)NC(N1)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.07020481 g/mol
• Monoisotopic Mass: 226.07020481 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 405
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 107
• Molecular Weight: 226.19